Cas no 1877899-98-3 (Cyclopropane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)-)
Cyclopropane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- Cyclopropane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)-
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- Inchi: 1S/C9H17ClO/c1-8(2,11-3)6-9(7-10)4-5-9/h4-7H2,1-3H3
- InChI Key: JAXDKCYPDNACJT-UHFFFAOYSA-N
- SMILES: C1(CCl)(CC(OC)(C)C)CC1
Cyclopropane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01084133-1g |
1-(Chloromethyl)-1-(2-methoxy-2-methylpropyl)cyclopropane |
1877899-98-3 | 95% | 1g |
¥7735.0 | 2023-03-19 | |
| Enamine | EN300-676851-0.05g |
1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)cyclopropane |
1877899-98-3 | 95.0% | 0.05g |
$1247.0 | 2025-03-12 | |
| Enamine | EN300-676851-0.1g |
1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)cyclopropane |
1877899-98-3 | 95.0% | 0.1g |
$1307.0 | 2025-03-12 | |
| Enamine | EN300-676851-0.25g |
1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)cyclopropane |
1877899-98-3 | 95.0% | 0.25g |
$1366.0 | 2025-03-12 | |
| Enamine | EN300-676851-0.5g |
1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)cyclopropane |
1877899-98-3 | 95.0% | 0.5g |
$1426.0 | 2025-03-12 | |
| Enamine | EN300-676851-1.0g |
1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)cyclopropane |
1877899-98-3 | 95.0% | 1.0g |
$1485.0 | 2025-03-12 | |
| Enamine | EN300-676851-2.5g |
1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)cyclopropane |
1877899-98-3 | 95.0% | 2.5g |
$2912.0 | 2025-03-12 | |
| Enamine | EN300-676851-5.0g |
1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)cyclopropane |
1877899-98-3 | 95.0% | 5.0g |
$4309.0 | 2025-03-12 | |
| Enamine | EN300-676851-10.0g |
1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)cyclopropane |
1877899-98-3 | 95.0% | 10.0g |
$6390.0 | 2025-03-12 |
Cyclopropane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Cyclopropane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)-
Cyclopropane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl)
The compound Cyclopropane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl), with the CAS number 1877899-98-3, is a unique organic molecule that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclopropane ring, which is a three-membered ring of carbon atoms. The structure of this molecule includes a chloromethyl group and a 2-methoxy-2-methylpropyl group attached to the cyclopropane ring. These substituents significantly influence the chemical properties and potential applications of the compound.
Recent studies have highlighted the importance of cyclopropane derivatives in drug discovery and materials science. The cyclopropane ring is known for its high ring strain, which makes it highly reactive and versatile in chemical reactions. This property has been exploited in the synthesis of various bioactive compounds and advanced materials. The chloromethyl group in this compound adds to its reactivity, making it a valuable intermediate in organic synthesis. On the other hand, the 2-methoxy-2-methylpropyl group introduces steric bulk and electron-donating properties, which can modulate the reactivity and stability of the molecule.
One of the most promising applications of Cyclopropane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl) lies in its potential use as a building block for constructing complex molecular architectures. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic substitution and addition reactions, to yield diverse products. For instance, the chloromethyl group can act as an electrophilic site for nucleophilic attacks, enabling the formation of new carbon-nitrogen or carbon-oxygen bonds. This versatility makes it an attractive candidate for synthesizing pharmaceutical agents, agrochemicals, and advanced polymers.
In terms of physical properties, this compound exhibits a melting point of approximately -40°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether is moderate, which facilitates its handling and purification during synthetic procedures. The molecular weight of this compound is about 204 g/mol, making it relatively lightweight compared to other cyclopropane derivatives.
The synthesis of Cyclopropane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl) typically involves a combination of ring-closing metathesis and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For example, the use of ruthenium-based catalysts has significantly improved the yield and purity of this compound in laboratory settings.
From an environmental perspective, this compound has shown moderate biodegradability under aerobic conditions. Studies indicate that it can be metabolized by certain microorganisms, albeit at a slower rate compared to simpler organic compounds. This information is crucial for assessing its environmental impact and designing appropriate waste management strategies.
In conclusion, Cyclopropane, 1-(chloromethyl)-1-(2-methoxy-2-methylpropyl) is a versatile organic compound with promising applications in various fields. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.
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